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Compound of Interest

Compound Name: Larotinib mesylate hydrate

Cat. No.: B12401492

For researchers, scientists, and drug development professionals, the proper disposal of
chemical compounds is a critical component of laboratory safety and environmental
responsibility. This document provides a comprehensive guide to the proper disposal
procedures for Larotinib mesylate hydrate, a potent tyrosine kinase inhibitor. While a specific
Safety Data Sheet (SDS) for Larotinib mesylate hydrate is not readily available, this guidance
is based on the safety profile of the closely related compound Larotrectinib and general best
practices for the disposal of pharmaceutical waste, as regulated by the Environmental
Protection Agency (EPA).[1][2]

l. Hazard Assessment and Regulatory Overview

Larotinib mesylate hydrate is a tyrosine kinase inhibitor intended for research use.[3] While
the ecotoxicity of Larotinib mesylate hydrate is not fully characterized, the SDS for the similar
compound Larotrectinib suggests it is not classified as dangerous for the environment.[4]
However, due to its potent biological activity and as a matter of best practice, it should be
handled and disposed of with care to prevent environmental release and occupational
exposure.

Pharmaceutical waste in the United States is regulated by the EPA under the Resource
Conservation and Recovery Act (RCRA).[5] Depending on its characteristics, a pharmaceutical
waste may be classified as hazardous. It is the responsibility of the generator (the laboratory or
facility) to make this determination. Given the potent nature of tyrosine kinase inhibitors, it is
prudent to manage Larotinib mesylate hydrate waste as, at a minimum, non-hazardous
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pharmaceutical waste, with a strong recommendation to handle it as hazardous waste to

ensure the highest level of safety and compliance.

Key Regulatory Considerations:

Regulatory Body Regulation

Key Disposal
Requirements

Resource Conservation and
Recovery Act (RCRA)

EPA

Governs the disposal of solid

and hazardous waste.[5]

Specific management
standards for hazardous waste
pharmaceuticals from
Subpart P of RCRA o o
healthcare facilities. Prohibits
sewering of hazardous

pharmaceutical waste.[1]

State & Local Varies by jurisdiction

May have more stringent
requirements than federal

regulations.

Il. Step-by-Step Disposal Protocol

This protocol outlines the recommended procedure for the disposal of Larotinib mesylate

hydrate from a laboratory setting.

1. Personal Protective Equipment (PPE):

o Before handling Larotinib mesylate hydrate, ensure appropriate PPE is worn, including:

o Safety glasses or goggles
o Chemical-resistant gloves
o Laboratory coat

2. Waste Segregation:
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Solid Waste:

o Unused or expired Larotinib mesylate hydrate powder.

o Contaminated materials such as weigh boats, pipette tips, and empty vials.

Liquid Waste:

o Solutions containing Larotinib mesylate hydrate.

o Solvents used to rinse contaminated glassware.

w

. Waste Collection and Containment:

Solid Waste:

o Collect all solid waste in a designated, leak-proof, and sealable container.

o The container should be clearly labeled as "Hazardous Pharmaceutical Waste" or
"Incineration Only."[6]

o For larger quantities, use a dedicated hazardous waste drum with a liner.

e Liquid Waste:

o Collect all liquid waste in a designated, sealed, and chemical-resistant container.

o The container must be clearly labeled with the contents, including the name "Larotinib
mesylate hydrate" and any solvents present.

o Do not mix incompatible waste streams.

4. Labeling:

» All waste containers must be clearly labeled with the following information:

o The words "Hazardous Waste" (recommended).[5]

o The name of the chemical: "Larotinib mesylate hydrate."
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o The accumulation start date.
o The hazard characteristics (e.g., "Toxic").
. Storage:
Store waste containers in a designated, secure area away from general laboratory traffic.
Ensure the storage area is well-ventilated.
Secondary containment is recommended to prevent spills.
. Disposal Vendor:

Arrange for the pickup and disposal of the waste by a licensed hazardous waste disposal
company.

Provide the vendor with a complete inventory of the waste.

Retain all disposal records and manifests as required by federal, state, and local regulations.
. Spill Management:

In the event of a spill:

o Evacuate the immediate area.

o Wear appropriate PPE before cleaning up the spill.

o For small powder spills, carefully sweep the material into a suitable waste disposal
container.[4] Avoid generating dust. A vacuum cleaner with a HEPA filter can also be used.

[4]

o For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and
place it in the designated waste container.

o Decontaminate the spill area with an appropriate cleaning agent.

o Report the spill to the laboratory supervisor or safety officer.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://s3-us-west-2.amazonaws.com/drugbank/msds/DB14723.pdf?1543950498
https://s3-us-west-2.amazonaws.com/drugbank/msds/DB14723.pdf?1543950498
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12401492?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“@ Safety Operating Guide

Check Availability & Pricing

lll. Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Larotinib mesylate hydrate.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b12401492?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12401492?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Start: Larotinib Mesylate
Hydrate Waste Generated

Assess Waste Type
(Solid or Liquid)

Solid Waste Liquid Waste
(Powder, Contaminated Items) (Solutions, Rinsates)
Y Y
Collect in Labeled, Collect in Labeled,
Sealed Container Sealed Container
‘Hazardous Waste' ‘Hazardous Waste'

Store in Designated
Secure Area

Contact Licensed
Hazardous Waste Vendor

A

Package for Transport
(Follow Vendor Instructions)

Transport to Permitted
Disposal Facility

(e.g., Incineration)

Retain Disposal 7
Documentation

End: Proper Disposal
Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Larotinib mesylate hydrate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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